Cas no 863513-32-0 (N-{2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}-3-(trifluoromethyl)benzamide)

• Product name: N-{2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}-3-(trifluoromethyl)benzamide
• CAS No: 863513-32-0
• MF: C₁₈H₁₄F₃N₃OS
• MW: 377.383472919464
• CID: 6096933
• PubChem ID: 7119151

N-{2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-{2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}-3-(trifluoromethyl)benzamide
• Benzamide, N-[2-[2-(3-pyridinyl)-4-thiazolyl]ethyl]-3-(trifluoromethyl)-
• N-{2-[2-(pyridin-3-yl)-1,3-thiazol-4-yl]ethyl}-3-(trifluoromethyl)benzamide
• N-[2-(2-pyridin-3-yl-1,3-thiazol-4-yl)ethyl]-3-(trifluoromethyl)benzamide
• NCGC00136073-01
• F0686-0166
• G856-3298
• N-(2-(2-(pyridin-3-yl)thiazol-4-yl)ethyl)-3-(trifluoromethyl)benzamide
• 863513-32-0
• HMS1902C22
• CHEMBL1316678
• AKOS024596825

• Inchi： 1S/C18H14F3N3OS/c19-18(20,21)14-5-1-3-12(9-14)16(25)23-8-6-15-11-26-17(24-15)13-4-2-7-22-10-13/h1-5,7,9-11H,6,8H2,(H,23,25)
• InChI Key： CYZPDDPFTVFMRG-UHFFFAOYSA-N
• SMILES： C(NCCC1=CSC(C2=CC=CN=C2)=N1)(=O)C1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 377.08096774g/mol
• Monoisotopic Mass: 377.08096774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.339±0.06 g/cm3(Predicted)
• pka: 13.83±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes